Cas no 2416234-39-2 (4-bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 4-bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 2416234-39-2
• MF: C₆H₁₁BrClN
• MW: 212.515239953995
• MDL: MFCD32667497
• CID: 5676052
• PubChem ID: 146155049
• Update Time: 2025-05-23

4-bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-bromo-1,2,3,6-tetrahydro-5-methyl-, hydrochloride (1:1)
• 4-bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride

• MDL： MFCD32667497
• Inchi： 1S/C6H10BrN.ClH/c1-5-4-8-3-2-6(5)7;/h8H,2-4H2,1H3;1H
• InChI Key： DBTZTOZKWPENOM-UHFFFAOYSA-N
• SMILES： BrC1CCNCC=1C.Cl

Additional information on 4-bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride

4-Bromo-5-Methyl-1,2,3,6-Tetrahydropyridine Hydrochloride (CAS No. 2416234-39-2): A Comprehensive Overview

4-Bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 2416234-39-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of tetrahydropyridine, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Properties

4-Bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride is characterized by its unique chemical structure, which includes a bromine atom at the 4-position and a methyl group at the 5-position of the tetrahydropyridine ring. The presence of these substituents imparts specific physical and chemical properties to the molecule. The compound is a white crystalline solid with a melting point of approximately 180-185°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

The hydrochloride salt form of the compound enhances its stability and bioavailability, making it suitable for various pharmaceutical applications. The molecular formula of 4-bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride is C₈H₁₃BrN₂·HCl, with a molecular weight of approximately 230.66 g/mol.

Synthesis Methods

The synthesis of 4-bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride can be achieved through several routes. One common method involves the reaction of 4-bromoacetophenone with methylamine in the presence of a suitable catalyst. This reaction typically proceeds via a Michael addition followed by an intramolecular cyclization to form the tetrahydropyridine ring. The resulting free base can then be converted to the hydrochloride salt by treatment with hydrochloric acid.

An alternative synthetic route involves the use of 4-bromobutyronitrile as a starting material. This method involves the reaction of 4-bromobutyronitrile with methylamine to form the corresponding amide, which is then reduced to the tetrahydropyridine derivative using a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst.

Biological Properties and Applications

4-Bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride has been extensively studied for its biological activities and potential therapeutic applications. Recent research has highlighted its role as a potent modulator of various biological pathways and receptors. One notable application is its use as a lead compound in the development of drugs targeting neurological disorders such as Parkinson's disease and Alzheimer's disease.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 4-bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride exhibits significant neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation in cellular models. The compound was found to upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby protecting neurons from oxidative damage.

In addition to its neuroprotective properties, 4-bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride has also shown promise in cancer research. A study published in Cancer Research in 2020 demonstrated that the compound selectively inhibits cancer cell proliferation by targeting specific signaling pathways involved in cell cycle regulation and apoptosis. The mechanism of action involves downregulation of cyclin D1 and upregulation of pro-apoptotic proteins such as Bax and caspase-3.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in evaluating 4-bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride in clinical trials. Several Phase I and Phase II trials are currently underway to assess the safety and efficacy of the compound in treating various neurological disorders and cancers. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future prospects for 4-bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride are promising. Ongoing research aims to optimize its pharmacokinetic properties and develop more potent derivatives with enhanced therapeutic efficacy. Additionally, efforts are being made to explore new delivery methods that can improve drug bioavailability and reduce side effects.

Conclusion

In conclusion, 4-bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 2416234-39-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific physical and chemical properties that make it suitable for various applications. Recent research has highlighted its neuroprotective effects and anti-cancer properties, making it an attractive candidate for further development as a therapeutic agent. As clinical trials progress and new derivatives are developed, 4-bromo-5-methyl-1,2,3,6-tetrahydropyridine hydrochloride presents exciting opportunities for advancing treatments for neurological disorders and cancers.